Cas no 1129-69-7 (2-Hexylpyridine)

2-Hexylpyridine Properties

Names and Identifiers

• 2-Hexylpyridine
• 2-n-Hexylpyridine
• 2-Hexyl-pyridin
• 2-hexyl-pyridine
• EINECS 214-454-4
• Pyridine,2-hexyl
• +Expand

• MDL： MFCD00023552
• InChIKey： NZLJDTKLZIMONR-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17N/c1-2-3-4-5-8-11-9-6-7-10-12-11/h6-7,9-10H,2-5,8H2,1H3
• SMILES： CCCCCCC1=CC=CC=N1

Computed Properties

• Exact Mass: 163.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 163.1361
• Heavy Atom Count: 12
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 3.20440
• PSA: 12.89000
• Refractive Index: 1.489
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 228.1°Cat760mmHg
• Flash Point: 98.9°C
• FEMA: 4065
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.899

2-Hexylpyridine Security Information

• RTECS：UT4245000
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

2-Hexylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%